![molecular formula C7H3Cl2NO B103352 3,6-Dichlorobenzo[d]isoxazole CAS No. 16263-54-0](/img/structure/B103352.png)
3,6-Dichlorobenzo[d]isoxazole
Overview
Description
3,6-Dichlorobenzo[d]isoxazole is a heterocyclic aromatic organic compound with the molecular formula C7H3Cl2NO . It is commonly found in many commercially available drugs .
Molecular Structure Analysis
The molecular structure of 3,6-Dichlorobenzo[d]isoxazole is characterized by a five-membered heterocyclic ring containing two chlorine atoms, one nitrogen atom, and one oxygen atom . The InChI code for this compound is 1S/C7H3Cl2NO/c8-4-1-2-5-6(3-4)11-10-7(5)9/h1-3H .Physical And Chemical Properties Analysis
The molecular weight of 3,6-Dichlorobenzo[d]isoxazole is 188.01 g/mol . It has a topological polar surface area of 26 Ų and a complexity of 155 . It has no hydrogen bond donors, two hydrogen bond acceptors, and no rotatable bonds .Scientific Research Applications
Chemical Properties
“3,6-Dichlorobenzo[d]isoxazole” has the CAS Number: 16263-54-0 and a molecular weight of 188.01 . It is a solid substance under normal conditions .
Biological Activities
Isoxazole, which includes “3,6-Dichlorobenzo[d]isoxazole”, is known for its wide spectrum of biological activities and therapeutic potential .
Analgesic Applications
Isoxazole derivatives have shown prominent potential as analgesics .
Anti-inflammatory Applications
Isoxazole derivatives, including “3,6-Dichlorobenzo[d]isoxazole”, have been found to have anti-inflammatory properties .
Anticancer Applications
Isoxazole derivatives have been studied for their anticancer properties .
Antimicrobial Applications
Isoxazole derivatives have been found to have antimicrobial properties .
Antiviral Applications
Isoxazole derivatives have been found to have antiviral properties .
Antidepressant Applications
Isoxazole derivatives have been found to have antidepressant properties .
Future Directions
properties
IUPAC Name |
3,6-dichloro-1,2-benzoxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2NO/c8-4-1-2-5-6(3-4)11-10-7(5)9/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POPXRBHETNDMFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)ON=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00544035 |
Source
|
| Record name | 3,6-Dichloro-1,2-benzoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00544035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dichlorobenzo[d]isoxazole | |
CAS RN |
16263-54-0 |
Source
|
| Record name | 3,6-Dichloro-1,2-benzoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00544035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S,3R,4S,5R,6R)-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-6-methyloxane-3,4,5-triol](/img/structure/B103270.png)
![2'-(Hydroxymethyl)-[1,1'-biphenyl]-2-carboxylic acid](/img/structure/B103279.png)
![1-Benzyl-2-chloro-1H-benzo[d]imidazole](/img/structure/B103296.png)